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Compound of Interest

Compound Name:
3-Fluoro-2-iodoquinoline-4-

carbaldehyde

CAS No.: 250739-98-1

Cat. No.: B12881738

Get Quote

Executive Summary
The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for

antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterials (Bedaquiline).

Within this family, fluorinated 2-chloroquinoline-3-carbaldehydes represent a high-value

synthetic hub. These intermediates offer a unique trifecta of properties: the metabolic

robustness of the fluorine substituent, the electrophilic versatility of the aldehyde handle, and

the displaceable 2-chloro group for rapid library diversification.

This guide provides a rigorous technical analysis of these building blocks, detailing the Meth-

Cohn synthesis, structural characterization, and divergent application in generating tricyclic

heterocycles and kinase inhibitor pharmacophores.

The Fluorine Effect on the Quinoline Scaffold[1]
The strategic incorporation of fluorine into the quinoline core alters physicochemical properties

fundamental to drug efficacy.[1]
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Property
Effect of Fluorine
Substitution

Drug Discovery
Implication

Metabolic Stability
Blocks CYP450 oxidation sites

(esp. C-6, C-8).

Extends half-life (

) and reduces clearance.

Lipophilicity
Increases

(approx. +0.25 per F atom).

Enhances membrane

permeability and blood-brain

barrier penetration.

Binding Affinity
C-F bond mimics C-O or C-H;

acts as H-bond acceptor.

Improves ligand-protein

binding interactions via dipole

interactions.

Electronic Effects

Strong electron-withdrawing

induction (

).

Lowers

of the pyridine nitrogen;

activates C-2 for nucleophilic

attack (

).

Synthetic Methodology: The Meth-Cohn Route[2]
While oxidative cleavage of methyl quinolines (Riley oxidation) is possible, the Meth-Cohn

synthesis (Vilsmeier-Haack cyclization of acetanilides) remains the industrial and laboratory

standard for generating 2-chloro-3-formylquinolines. It is a self-validating cascade reaction that

builds the pyridine ring, installs the chlorine, and formylates the C-3 position in a single pot.

Mechanism of Action
The reaction proceeds via the formation of a Vilsmeier reagent (chloroiminium salt), which

activates the acetanilide. The critical step is the intramolecular electrophilic aromatic

substitution that closes the ring.
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Figure 1: Mechanistic Pathway of the Meth-Cohn Synthesis
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Experimental Protocol: Synthesis of 2-Chloro-6-
fluoroquinoline-3-carbaldehyde
Target Compound: 2-Chloro-6-fluoroquinoline-3-carbaldehyde CAS: 749920-54-5 Scale: 10

mmol (adaptable to >100 mmol)

Reagents
N-(4-Fluorophenyl)acetamide (p-Fluoroacetanilide): 1.53 g (10 mmol)

Phosphoryl chloride (

): 6.5 mL (~70 mmol, 7 eq)

N,N-Dimethylformamide (DMF): 2.3 mL (~30 mmol, 3 eq)

Sodium Bicarbonate (

): Saturated aqueous solution

Step-by-Step Procedure
Vilsmeier Reagent Formation: In a dry round-bottom flask equipped with a drying tube

(CaCl2), cool DMF (2.3 mL) to 0–5°C using an ice-salt bath.

Addition: Add

(6.5 mL) dropwise over 15 minutes. Caution: Exothermic reaction. Maintain temperature
<10°C. Stir for an additional 30 minutes at 0°C to form the semi-solid white Vilsmeier adduct.

Substrate Addition: Add solid p-fluoroacetanilide (1.53 g) in small portions to the adduct.
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Cyclization: Remove the ice bath and heat the mixture to 75–80°C. Stir for 4–16 hours.[2]

Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The starting acetanilide (

) should disappear, and a fluorescent yellow spot (

) should appear.

Quenching: Cool the reaction mixture to room temperature. Pour the viscous oil slowly onto

200 g of crushed ice with vigorous stirring.

Hydrolysis & Isolation: Stir the aqueous suspension for 30 minutes to hydrolyze the iminium

salt. Neutralize the suspension to pH 7–8 using saturated

(or 5M NaOH dropwise).

Purification: Filter the resulting yellow precipitate. Wash copiously with cold water.

Recrystallize from Ethyl Acetate or Acetonitrile.

Characterization Data (Self-Validation)
Appearance: Pale yellow needles.[3]

Yield: Typical 65–85%.

Melting Point: 142–146°C.

NMR (300 MHz,

):

10.55 (s, 1H, –CHO) – Diagnostic aldehyde peak.

8.75 (s, 1H, H-4) – Diagnostic singlet for the pyridine ring proton.

8.10 (dd, 1H, H-8), 7.85 (dd, 1H, H-5), 7.55 (td, 1H, H-7).

IR (KBr): 1690

(C=O stretch).[4]
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Reactivity & Divergent Synthesis
The 3-formyl group acts as a "chemical hook," allowing the scaffold to be elaborated into

complex tricyclic drugs or functionalized ligands.

Figure 2: Divergent Synthetic Applications of the Aldehyde Handle
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Key Transformations
Pyrazolo[3,4-b]quinolines: Reaction with hydrazine hydrate leads to the formation of a

hydrazone intermediate, which undergoes intramolecular

displacement of the 2-chloro group to fuse a pyrazole ring. This scaffold is prominent in anti-
inflammatory research.[1]

Knoevenagel Condensation: Reaction with malonic acid or ethyl cyanoacetate yields 3-vinyl

quinolines, often used as Michael acceptors in the synthesis of covalent kinase inhibitors.

Thiazolidinones: A three-component reaction (Aldehyde + Amine + Thioglycolic acid) yields

4-thiazolidinones, a class of potent antimicrobial agents.

Case Studies in Drug Discovery
Kinase Inhibitor Scaffolds
Many Type I and Type II kinase inhibitors utilize the quinoline core to bind to the ATP hinge

region.
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Design Strategy: The 2-chloro position is displaced by an aniline (via Buchwald-Hartwig or

acid-catalyzed

) to introduce a "tail" that extends into the solvent-exposed region or the hydrophobic back
pocket.

Role of Aldehyde: The 3-formyl group is often converted to a nitrile (–CN) or an amide to

interact with the gatekeeper residue (e.g., T790M in EGFR).

Antibacterial Agents (Tuberculosis)
Fluorinated quinolines are structural analogs to fluoroquinolones (e.g., Ciprofloxacin). While

fluoroquinolones are 4-oxo derivatives, the 2-chloro-3-formyl intermediate allows access to

furo[2,3-b]quinolines, which have shown activity against Mycobacterium tuberculosis by

inhibiting ATP synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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